Cas no 126049-18-1 (Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro-)

• Product Name: Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro-
• CAS No: 126049-18-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 6540348
• Update Time: 2025-07-18

Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro-
• 3-[4-(chloromethyl)phenoxy]oxolane

• Inchi： 1S/C11H13ClO2/c12-7-9-1-3-10(4-2-9)14-11-5-6-13-8-11/h1-4,11H,5-8H2
• InChI Key： FUUOAIKCEFOQRM-UHFFFAOYSA-N
• SMILES： O1CCC(OC2=CC=C(CCl)C=C2)C1

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 329.3±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro-

Research Briefing on Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro- (CAS: 126049-18-1) in Chemical Biology and Pharmaceutical Applications

The compound Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro- (CAS: 126049-18-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential as a pharmacophore in drug discovery.

Recent studies have demonstrated that 126049-18-1 serves as a versatile intermediate in organic synthesis, particularly in the construction of complex heterocyclic systems. Its structural motif - combining a tetrahydrofuran ring with a chloromethylphenoxy group - makes it particularly valuable for developing novel bioactive molecules. Several research groups have successfully utilized this compound as a building block in the synthesis of potential anticancer and antimicrobial agents.

In pharmacological investigations, derivatives of 126049-18-1 have shown promising activity against various cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound exhibited potent inhibitory effects on protein kinases involved in tumor progression. The chloromethyl group appears crucial for these activities, serving as an effective handle for further chemical modifications while potentially contributing to target binding.

The compound's mechanism of action is currently under investigation, with preliminary data suggesting it may interact with cellular thiol groups through its reactive chloromethyl functionality. This property has been exploited in recent prodrug development strategies, where 126049-18-1 derivatives are designed to release active compounds in response to specific cellular environments. Such approaches could potentially improve drug targeting and reduce systemic toxicity.

From a synthetic chemistry perspective, researchers have developed improved methodologies for producing 126049-18-1 with higher yields and purity. A 2024 publication in Organic Process Research & Development described an optimized catalytic process that reduces byproduct formation while maintaining scalability. These advances are critical for enabling further biological evaluation and potential clinical translation of compounds derived from this scaffold.

Looking forward, the unique chemical properties of Furan, 3-[4-(chloromethyl)phenoxy]tetrahydro- position it as an important tool in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a component of targeted drug delivery systems. However, challenges remain in fully characterizing its pharmacokinetic properties and optimizing its therapeutic index for potential clinical applications.

This compound continues to be an active area of investigation, with several patent applications filed in the past two years covering novel derivatives and their therapeutic uses. The growing body of research suggests that 126049-18-1 and its analogs may contribute significantly to the development of new therapeutic agents in oncology, infectious diseases, and possibly neurological disorders.